Cas no 83379-38-8 (L-Fucose-1-13C)

• Product Name: L-Fucose-1-13C
• CAS No: 83379-38-8
• MF: C₇H₁₄O₆
• MW: 195.175117969513
• CID: 988808
• Update Time: 2025-08-02

L-Fucose-1-13C Chemical and Physical Properties

Names and Identifiers

• 6-deoxy-l-[1-13c]fucose
• L-Fucose-1-13C
• L-[1-13C]FUCOSE

• Inchi： 1S/C7H14O6/c1-3-4(9)5(10)6(11)7(12,2-8)13-3/h3-6,8-12H,2H2,1H3/t3-,4+,5+,6-,7?/m0/s1/i2+1
• InChI Key： QGDAKKGEZOUGCL-HDNRTSKLSA-N
• SMILES： O1[C@@H](C)[C@H]([C@H]([C@@H](C1([13CH2]O)O)O)O)O

Computed Properties

• Exact Mass: 195.08200

Experimental Properties

• PSA: 110.38000
• LogP: -2.83130

Additional information on L-Fucose-1-13C

L-Fucose-1-13C (CAS No. 83379-38-8): A Comprehensive Guide to Its Properties and Applications

L-Fucose-1-13C, with the CAS number 83379-38-8, is a stable isotope-labeled derivative of L-Fucose, a naturally occurring deoxyhexose sugar. This compound is widely used in metabolic research, glycobiology, and pharmaceutical studies due to its unique 13C labeling, which allows for precise tracking in isotopic tracing experiments. The growing demand for isotope-labeled compounds in biomedical research has made L-Fucose-1-13C a critical tool for scientists exploring carbohydrate metabolism, cell signaling, and disease mechanisms.

One of the most significant applications of L-Fucose-1-13C is in the study of glycosylation, a post-translational modification essential for protein function and cell communication. Researchers are increasingly focusing on glycan analysis and metabolic flux studies, where this compound provides invaluable insights. With the rise of precision medicine and biomarker discovery, the demand for high-purity isotopically labeled sugars like L-Fucose-1-13C has surged, particularly in cancer research and immunology.

In recent years, the scientific community has shown heightened interest in gut microbiome research, where L-Fucose plays a crucial role in host-microbe interactions. The 13C-labeled variant enables researchers to trace the metabolic pathways of fucose in microbial communities, shedding light on its impact on human health. This aligns with the increasing public and academic focus on probiotics, prebiotics, and personalized nutrition, making L-Fucose-1-13C a relevant compound in cutting-edge studies.

Another emerging application of L-Fucose-1-13C is in the field of biopharmaceuticals, particularly in the development of glycoprotein-based therapeutics. As the pharmaceutical industry shifts toward biologics and biosimilars, understanding the role of fucosylation in drug efficacy and stability has become paramount. The compound's isotopic purity and structural integrity make it indispensable for quality control and process optimization in biomanufacturing.

From a technical perspective, L-Fucose-1-13C is synthesized with high enantiomeric purity, ensuring reliable results in chiral-sensitive applications. Its stable isotope labeling does not alter the chemical properties of the molecule, allowing for seamless integration into existing experimental protocols. This is particularly important for researchers working on NMR spectroscopy and mass spectrometry-based assays, where isotopic enrichment enhances detection sensitivity.

The compound's stability under standard laboratory conditions and compatibility with various analytical techniques further contribute to its popularity. As the scientific community continues to explore metabolomics and systems biology, tools like L-Fucose-1-13C will remain at the forefront of innovation. Its versatility extends to drug discovery, where it aids in elucidating the mechanisms of carbohydrate-active enzymes and designing novel inhibitors.

In conclusion, L-Fucose-1-13C (CAS No. 83379-38-8) represents a vital resource for advancing research in glycobiology, metabolic engineering, and therapeutic development. Its alignment with contemporary scientific trends, such as microbiome studies and biopharmaceutical innovation, ensures its continued relevance in the life sciences. For researchers seeking high-quality isotope-labeled standards, this compound offers unparalleled precision and reliability.